2-(Cyclohexylmethyl)-4-fluorophenol

• Molecular Formula: C13H17FO
• Molecular Weight: 208.27 g/mol
• IUPAC Name: 2-(cyclohexylmethyl)-4-fluorophenol
• InChI: InChI=1S/C13H17FO/c14-12-6-7-13(15)11(9-12)8-10-4-2-1-3-5-10/h6-7,9-10,15H,1-5,8H2
• InChI Key: SMGLZRMOLBTYFR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC2=C(C=CC(=C2)F)O

Description

2-(Cyclohexylmethyl)-4-fluorophenol is a fluorinated phenolic compound characterized by a cyclohexylmethyl group at the ortho position and a fluorine atom at the para position of the aromatic ring. This structural arrangement confers unique physicochemical properties, such as enhanced lipophilicity due to the bulky cyclohexylmethyl substituent and increased acidity of the phenolic hydroxyl group due to the electron-withdrawing fluorine atom. The compound is of interest in medicinal chemistry and materials science, where its reactivity and steric profile enable applications in targeted synthesis and bioactivity studies .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclohexylmethyl)-4-fluorophenol can be achieved through several synthetic routes. One common method involves the alkylation of 4-fluorophenol with cyclohexylmethyl chloride in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide at elevated temperatures to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of 2-(Cyclohexylmethyl)-4-fluorophenol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the desired product. Additionally, purification steps such as distillation or recrystallization are employed to obtain high-purity 2-(Cyclohexylmethyl)-4-fluorophenol.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclohexylmethyl)-4-fluorophenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form cyclohexylmethyl-4-fluorocyclohexanol.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be employed.

Major Products Formed

Oxidation: Formation of quinones or other oxidized phenolic derivatives.

Reduction: Formation of cyclohexylmethyl-4-fluorocyclohexanol.

Substitution: Formation of substituted phenols with different nucleophiles.

Scientific Research Applications

2-(Cyclohexylmethyl)-4-fluorophenol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development and as a pharmacological tool.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Cyclohexylmethyl)-4-fluorophenol involves its interaction with specific molecular targets. The phenol group can form hydrogen bonds with biological macromolecules, while the cyclohexylmethyl group provides hydrophobic interactions. The fluorine atom can influence the compound’s electronic properties, affecting its reactivity and binding affinity. These interactions can modulate various biochemical pathways and cellular processes.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below highlights key structural differences and their implications:

Compound	Substituents	Key Properties
2-(Cyclohexylmethyl)-4-fluorophenol	Cyclohexylmethyl (C2), F (C4)	High lipophilicity; steric bulk enhances membrane permeability and binding selectivity .
4-(Cyclohexyloxy)-2-fluorophenol	Cyclohexyloxy (C4), F (C2)	Ether linkage increases polarity; fluorine stabilizes aromatic ring via resonance .
2-(4-Fluorophenyl)cyclohexanol	Fluorophenyl (C2), OH (cyclohexane)	Cyclohexanol ring increases rigidity; fluorophenyl enhances hydrophobic interactions .
2-(Cyclohexylmethyl)-5-methylphenol	Cyclohexylmethyl (C2), CH3 (C5)	Methyl group reduces acidity; positional isomerism alters metabolic stability .
4-Fluorophenol	F (C4)	Simple fluorophenol; high acidity (pKa ~9.3) but limited steric bulk for binding .

Reactivity and Stability

• Electronic Effects: The fluorine atom in 2-(Cyclohexylmethyl)-4-fluorophenol withdraws electron density, lowering the pKa of the phenolic OH group (~8.5–9.0) compared to non-fluorinated analogs (e.g., 2-(Cyclohexylmethyl)phenol, pKa ~10.2). This enhances its nucleophilicity in substitution reactions .
• Steric Hindrance : The cyclohexylmethyl group at C2 creates steric hindrance, reducing reaction rates at the ortho position compared to smaller substituents (e.g., methyl or methoxy groups) .
• Oxidative Stability : Cyclohexylmethyl’s saturated structure improves resistance to oxidation compared to benzyl or allyl groups, which are prone to radical-mediated degradation .

Data Tables

Table 1: Physicochemical Properties

Compound	Molecular Weight	logP (Predicted)	pKa
2-(Cyclohexylmethyl)-4-fluorophenol	236.34	3.8	8.7
4-(Cyclohexyloxy)-2-fluorophenol	238.31	2.9	9.1
2-(4-Fluorophenyl)cyclohexanol	208.25	2.5	10.2
4-Fluorophenol	112.10	1.6	9.3